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Compound of Interest

Compound Name: Divinyl tetramethyldisiloxane

Cat. No.: B8804842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Divinyltetramethyldisiloxane (DVS) is a fundamental building block in the synthesis of a wide

array of silicone polymers. Its unique chemical structure, featuring a flexible siloxane backbone

terminated by two reactive vinyl groups, allows for its use as both a crucial monomer and a

versatile end-capping agent. This technical guide provides an in-depth exploration of the role of

DVS in the preparation of advanced silicone materials, with a focus on its applications in

research and drug development.

Physicochemical Properties of
Divinyltetramethyldisiloxane
Divinyltetramethyldisiloxane, also known as 1,1,3,3-tetramethyl-1,3-divinyldisiloxane, is a

colorless liquid with well-defined physical properties critical for its application in polymer

synthesis. A summary of its key properties is presented in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b8804842?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8804842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C8H18OSi2

Molecular Weight 186.40 g/mol

Boiling Point 139 °C

Melting Point -99 °C

Density (at 25 °C) 0.809 g/mL

Refractive Index (n20/D) 1.411

Purity ≥99%

Synthesis of Silicone Polymers using
Divinyltetramethyldisiloxane
DVS is primarily utilized in two key polymerization techniques to create silicone elastomers and

fluids: anionic ring-opening polymerization (AROP) and platinum-catalyzed hydrosilylation.

Anionic Ring-Opening Polymerization (AROP)
In AROP, DVS acts as an end-capping agent to control the molecular weight of the resulting

polymer. The process typically involves the polymerization of cyclic siloxane monomers, such

as octamethylcyclotetrasiloxane (D4), in the presence of a basic catalyst. The DVS molecules

terminate the growing polymer chains, leading to the formation of vinyl-terminated

polydimethylsiloxane (PDMS).[1]
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Platinum-Catalyzed Hydrosilylation
Hydrosilylation is a versatile and widely used crosslinking reaction in silicone chemistry. In this

process, the vinyl groups of a vinyl-terminated siloxane (often synthesized using DVS as

described above) react with the silicon-hydride (Si-H) groups of a crosslinker in the presence of

a platinum catalyst, such as Karstedt's catalyst.[2] This reaction forms a stable, crosslinked

silicone elastomer network with no byproducts.[3] The ratio of vinyl to Si-H groups is a critical

parameter that determines the crosslinking density and, consequently, the mechanical

properties of the final elastomer.
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Experimental Protocols
Synthesis of Vinyl-Terminated PDMS via AROP
This protocol describes the synthesis of vinyl-terminated polydimethylsiloxane with a target

degree of polymerization of 100.

Materials:

Octamethylcyclotetrasiloxane (D4)

1,3-Divinyltetramethyldisiloxane (DVS)

Sulfuric acid (catalyst)

Sodium bicarbonate (neutralizing agent)

Anhydrous sodium sulfate (drying agent)

Procedure:

In a two-necked round-bottom flask, combine 99.4 g (0.34 mol) of D4 and 2.5 g (0.013 mol)

of DVS.[4]
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Add 2 wt% of sulfuric acid to the mixture to catalyze the reaction.[4]

Stir the reaction mixture at room temperature for 22 hours. Monitor the progress of the

reaction by analyzing the solid content.[4]

Once the solid content reaches above 85%, slowly add moist sodium bicarbonate to

neutralize the acid catalyst.[4]

Add anhydrous sodium sulfate to the mixture to remove any traces of moisture.[4]

Filter the mixture to obtain the vinyl-terminated PDMS polymer.

Preparation of Silicone Elastomer via Hydrosilylation
This protocol outlines the preparation of a silicone elastomer using a vinyl-terminated PDMS

and a hydride-containing crosslinker.

Materials:

Vinyl-terminated PDMS

Hydride-containing PDMS crosslinker (e.g., polymethylhydrosiloxane)

Karstedt's catalyst (platinum-based)

Procedure:

In a suitable mixing vessel, combine the vinyl-terminated PDMS and the hydride-containing

PDMS crosslinker at a specific molar ratio of vinyl to Si-H groups.

Thoroughly mix the two components to ensure a homogeneous distribution.

Add Karstedt's catalyst, typically at a concentration of 5-50 ppm of platinum relative to the

total weight of the formulation.[3]

Degas the mixture under vacuum to remove any entrapped air bubbles.

Pour the mixture into a mold of the desired shape.
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Cure the mixture at a specified temperature and time (e.g., room temperature for several

hours or elevated temperature for a shorter duration, depending on the catalyst and desired

curing speed).

Properties of DVS-Derived Silicone Elastomers
The mechanical and thermal properties of silicone elastomers prepared using DVS are highly

tunable and depend on factors such as the molecular weight of the vinyl-terminated prepolymer

and the crosslinking density.

Mechanical Properties
The mechanical integrity of silicone elastomers is crucial for their various applications. Key

parameters include elastic modulus, tensile strength, and elongation at break. As shown in

Table 2, these properties can be tailored by varying the ratio of the base polymer to the

crosslinking agent.

Base-to-
Crosslinker Ratio

Elastic Modulus
(MPa)

Tensile Strength
(MPa)

Elongation at
Break (%)

10:1 0.63 - 2.46 - -

Custom

Hydrosilylation
0.67 - 1.32 Up to 10 Approaching 5000

Data compiled from multiple sources, specific values are dependent on the exact formulation

and testing conditions.[5][6]
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Thermal Stability
Silicone elastomers derived from DVS exhibit excellent thermal stability.[7] Thermogravimetric

analysis (TGA) is commonly used to evaluate the thermal degradation behavior of these

materials. The degradation of crosslinked PDMS networks in an inert atmosphere typically

occurs at high temperatures.[8]

Material Onset of Degradation (°C)
Temperature of Maximum
Weight Loss (°C)

HTV Silicone Rubber ~430 ~560

Data is illustrative and can vary based on the specific composition of the silicone rubber.[9]

Role in Research and Drug Development
The biocompatibility and tunable properties of DVS-derived silicones make them highly

valuable in the fields of biomedical research and drug development.

Microfluidic Devices for Drug Screening
Polydimethylsiloxane (PDMS) is the most widely used material for fabricating microfluidic

devices, often referred to as "lab-on-a-chip" systems.[10][11] These devices enable the precise
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manipulation of small fluid volumes, making them ideal for high-throughput drug screening, cell-

based assays, and diagnostics.[12][13] The ease of fabrication, optical transparency, and

biocompatibility of PDMS, which is often synthesized using DVS, are key advantages for these

applications.[10]
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Microfluidic Chip Fabrication

High-Throughput
Drug Screening Cell-Based Assays
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Drug Delivery Systems
Silicone elastomers have a long history of use in implantable and transdermal drug delivery

systems due to their excellent biocompatibility and biostability.[14] The porous structure of the

silicone matrix allows for the controlled release of therapeutic agents.[14] The release kinetics

can be modulated by altering the properties of the silicone elastomer, such as the crosslinking

density, which can be controlled through the formulation of DVS-derived polymers.[15] While

DVS is not always directly mentioned in drug release studies, its role as a fundamental

component in creating the base silicone polymers is implicit. Studies have shown that both

hydrophobic and, with modifications, hydrophilic drugs can be delivered from silicone-based

matrices.[16] The biocompatibility of facial silicone elastomers, which are of similar

composition, has been demonstrated, showing an acceptable tissue inflammatory response.
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[17] However, it is important to consider potential leachables from silicone materials, such as

dimethylsilanediol (DMSD), in biopharmaceutical manufacturing and drug formulation.[18]

Conclusion
Divinyltetramethyldisiloxane is a cornerstone monomer in the synthesis of advanced silicone

polymers. Its ability to act as a precise chain-terminating agent in anionic ring-opening

polymerization and as a reactive component in hydrosilylation crosslinking provides a powerful

toolkit for tailoring the properties of silicone elastomers and fluids. The resulting materials

exhibit a unique combination of mechanical flexibility, thermal stability, and biocompatibility,

making them indispensable in a wide range of high-performance applications, from industrial

products to cutting-edge biomedical research and drug development platforms. A thorough

understanding of the role of DVS and the structure-property relationships in the resulting

polymers is essential for scientists and engineers seeking to innovate with silicone-based

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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